
An In-depth Technical Guide to 3-Bromo-5-
chloropyrazine-2-carbonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Bromo-5-chloropyrazine-2-

carbonitrile

Cat. No.: B1288335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-chloropyrazine-2-
carbonitrile, a heterocyclic compound of interest in medicinal chemistry and drug discovery.

This document details its chemical properties, synthesis, and potential applications, presenting

data in a clear and accessible format for researchers and scientists.

Chemical Identity and Properties
IUPAC Name: 3-Bromo-5-chloropyrazine-2-carbonitrile

This compound is also referred to as 2-Pyrazinecarbonitrile, 3-bromo-5-chloro-.[1] It is

registered under the CAS Number 440124-25-4.[1][2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Bromo-5-chloropyrazine-2-
carbonitrile is presented in the table below. These values are primarily computed predictions

and provide a valuable starting point for experimental work.
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Property Value Source

Molecular Formula C₅HBrClN₃ [1]

Molecular Weight 218.44 g/mol [2]

Monoisotopic Mass 216.90424 Da [1]

ACD/LogP 1.77 [1]

Polar Surface Area 49.57 Å² [1]

#H bond acceptors 3 [1]

#H bond donors 0 [1]

Index of Refraction 1.636 [1]

Molar Refractivity 39.466 cm³ [1]

Molar Volume 110.144 cm³ [1]

Surface Tension 82.862 dyne/cm [1]

Enthalpy of Vaporization 54.956 kJ/mol [1]

Vapor Pressure 0.001 mmHg at 25°C [1]

Synthesis of 3-Bromo-5-chloropyrazine-2-
carbonitrile
The primary synthetic route to 3-Bromo-5-chloropyrazine-2-carbonitrile is via a Sandmeyer

reaction, utilizing 3-Amino-5-chloropyrazine-2-carbonitrile as the starting material.[2]

Experimental Protocol
Reaction: Sandmeyer Bromination of 3-Amino-5-chloropyrazine-2-carbonitrile

Reagents:

3-Amino-5-chloropyrazine-2-carbonitrile

tert-Butyl nitrite[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://www.chemicalbook.com/synthesis/3-bromo-5-chloropyrazine-2-carbonitrile.htm
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://wap.guidechem.com/encyclopedia/3-bromo-5-chloropyrazine-2-car-dic110561.html
https://www.benchchem.com/product/b1288335?utm_src=pdf-body
https://www.benchchem.com/product/b1288335?utm_src=pdf-body
https://www.benchchem.com/product/b1288335?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-bromo-5-chloropyrazine-2-carbonitrile.htm
https://www.chemsrc.com/en/cas/440124-25-4_134006.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Copper(II) bromide[3]

Acetonitrile (or other suitable solvent)

Procedure:

To a solution of 3-Amino-5-chloropyrazine-2-carbonitrile in a suitable solvent such as

acetonitrile, add copper(II) bromide.

Cool the reaction mixture to a temperature of 0-5 °C using an ice bath.

Slowly add tert-butyl nitrite to the cooled reaction mixture.

After the addition is complete, allow the reaction to warm to room temperature and then heat

to 65 °C.[2]

Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

Upon completion, the reaction mixture is typically subjected to an aqueous workup. This may

involve quenching the reaction with water and extracting the product with an organic solvent

(e.g., ethyl acetate).

The combined organic layers are then washed with brine, dried over anhydrous sodium

sulfate, filtered, and concentrated under reduced pressure.

The crude product can be purified by column chromatography on silica gel to afford the pure

3-Bromo-5-chloropyrazine-2-carbonitrile.

Synthesis Workflow Diagram
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Starting Material Reagents

Reaction & Workup

Final Product

3-Amino-5-chloropyrazine-2-carbonitrile
(CAS: 54632-11-0)

Sandmeyer Reaction
(Acetonitrile, 65°C)

tert-Butyl nitrite
(CAS: 540-80-7)

Copper(II) bromide
(CAS: 7789-45-9)

Aqueous Workup & Extraction

Purification
(Column Chromatography)

3-Bromo-5-chloropyrazine-2-carbonitrile
(CAS: 440124-25-4)
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Synthesis of 3-Bromo-5-chloropyrazine-2-carbonitrile.

Applications in Drug Discovery and Medicinal
Chemistry
Pyrazine derivatives are a significant class of compounds in the field of drug discovery, with

many exhibiting a wide range of biological activities. While specific signaling pathways and

biological targets for 3-Bromo-5-chloropyrazine-2-carbonitrile are not extensively

documented in publicly available literature, it serves as a valuable intermediate in the synthesis

of more complex molecules with potential therapeutic applications.
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The presence of bromo, chloro, and nitrile functional groups on the pyrazine ring system

provides multiple reaction sites for further chemical modifications, allowing for the generation of

diverse chemical libraries for screening against various biological targets. For instance, related

chloropyrazine carbonitriles are utilized in the synthesis of inhibitors for enzymes such as

cathepsin C.

Safety and Handling
It is important to handle 3-Bromo-5-chloropyrazine-2-carbonitrile with appropriate safety

precautions in a laboratory setting. While a specific safety data sheet (SDS) for this compound

is not readily available, related compounds with similar structural motifs are known to be

irritants. Standard laboratory safety practices, including the use of personal protective

equipment (PPE) such as gloves, safety glasses, and a lab coat, are recommended. All

chemical manipulations should be performed in a well-ventilated fume hood.

Conclusion
3-Bromo-5-chloropyrazine-2-carbonitrile is a synthetically accessible building block with

potential for use in the development of novel therapeutic agents. This guide provides a

foundational understanding of its properties and synthesis to support further research and

development efforts in the scientific community. As research progresses, a more detailed

understanding of its biological activity and potential applications is anticipated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1288335#3-bromo-5-chloropyrazine-2-carbonitrile-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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